Cas no 61360-52-9 (1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-, 2-ethylhexyl ester)
61360-52-9 structure
Product Name:1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-, 2-ethylhexyl ester
CAS No:61360-52-9
MF:C22H25N3O4
MW:395.451605558395
CID:482422
PubChem ID:71396553
Update Time:2025-04-19
1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-, 2-ethylhexyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-, 2-ethylhexyl ester
- 2-ethylhexyl 6-nitro-1-phenylindazole-3-carboxylate
- 61360-52-9
- 2-Ethylhexyl 6-nitro-1-phenyl-1H-indazole-3-carboxylate
- DTXSID50818112
-
- Inchi: 1S/C22H25N3O4/c1-3-5-9-16(4-2)15-29-22(26)21-19-13-12-18(25(27)28)14-20(19)24(23-21)17-10-7-6-8-11-17/h6-8,10-14,16H,3-5,9,15H2,1-2H3
- InChI Key: FYUBTQYNOOQJAH-UHFFFAOYSA-N
- SMILES: O(C(C1C2C=CC(=CC=2N(C2C=CC=CC=2)N=1)[N+](=O)[O-])=O)CC(CC)CCCC
Computed Properties
- Exact Mass: 395.18465
- Monoisotopic Mass: 395.18450629g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- PSA: 87.26
1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-, 2-ethylhexyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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